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Compound of Interest

Compound Name: Daminozide-d4

Cat. No.: B10855961 Get Quote

This guide provides comprehensive safety precautions and handling guidelines for

Daminozide-d4, tailored for researchers, scientists, and professionals in drug development. It

outlines the potential hazards, proper handling procedures, and emergency responses

associated with this compound.

Section 1: Chemical and Physical Properties
Daminozide-d4 is the deuterated form of Daminozide, a plant growth regulator.[1] While

primarily used as an internal standard for quantification, its structural similarity to Daminozide

warrants careful handling based on the toxicological profile of the parent compound.[1]

Table 1: Physical and Chemical Properties of Daminozide-d4
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Property Value Reference

Chemical Name
4-(2,2-dimethylhydrazineyl)-4-

oxobutanoic-2,2,3,3-d4 acid
[1]

Synonyms Aminozide-d4 [1]

Molecular Formula C₆H₈D₄N₂O₃ [1]

Molecular Weight 164.2 g/mol

Physical State Solid

Appearance
White to off-white crystalline

solid

Melting Point 155 - 158 °C (311 - 316 °F)

Water Solubility 100 g/L

Log P (octanol/water) -1.5

Purity
≥99% deuterated forms (d1-

d4)

Section 2: Hazard Identification and Toxicological
Data
Daminozide-d4 is classified as a hazardous substance. The primary hazards are skin and eye

irritation. It may also be harmful if swallowed or inhaled.

Table 2: Toxicological Data for Daminozide (Unlabelled)

Test Species Route Value Reference

LD50 Rat Oral 8,400 mg/kg

LD50 Mouse Oral 6,300 mg/kg

LD50 Rabbit Dermal > 5,000 mg/kg
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Potential Health Effects:

Eye Contact: Causes serious eye irritation.

Skin Contact: May be harmful if absorbed through the skin and causes skin irritation.

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.

Ingestion: May be harmful if swallowed.

Carcinogenicity: There is no component of this product present at levels greater than or equal

to 0.1% that is identified as a probable, possible or confirmed human carcinogen by IARC or

ACGIH. However, the parent compound, Daminozide, is suspected of causing cancer.

Section 3: Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and maintain the

integrity of Daminozide-d4.

Handling:

Avoid contact with skin and eyes.

Avoid the formation of dust and aerosols.

Use in a well-ventilated area, preferably in a laboratory fume hood.

Wear appropriate personal protective equipment (PPE).

Storage:

Store at -20°C for long-term stability.

Keep the container tightly closed in a dry and well-ventilated place.

The product is stable for at least four years when stored correctly.

Section 4: Personal Protective Equipment (PPE)
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The use of appropriate PPE is mandatory when handling Daminozide-d4.

Table 3: Recommended Personal Protective Equipment

Body Part Equipment Specification Reference

Eyes/Face

Safety glasses with

side-shields or

goggles.

Conforming to NIOSH

(US) or EN 166 (EU)

standards.

Skin

Chemical-resistant

gloves (e.g., nitrile

rubber).

Dispose of

contaminated gloves

after use.

Body
Laboratory coat or

impervious clothing.

To prevent skin

exposure.

Respiratory

Air-purifying respirator

with appropriate

cartridges or a

supplied-air respirator.

Use if engineering

controls are

insufficient or as a

backup. Respirators

must be approved

under standards such

as NIOSH (US).

Section 5: First-Aid Measures
In case of exposure, immediate action is required.

Table 4: First-Aid Procedures for Daminozide-d4 Exposure
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Exposure Route First-Aid Procedure Reference

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes. Remove contact

lenses if present and easy to

do. Continue rinsing. Seek

medical attention.

Skin Contact

Wash off with soap and plenty

of water. Remove

contaminated clothing. Seek

medical attention.

Inhalation

Move the person into fresh air.

If not breathing, give artificial

respiration. Seek medical

attention.

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water. Seek

medical attention.

Section 6: Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions: Wear appropriate PPE, including respiratory protection. Avoid

breathing dust. Ensure adequate ventilation.

Environmental Precautions: Prevent the product from entering drains.

Cleanup: Pick up and arrange disposal without creating dust. Keep in suitable, closed

containers for disposal.

Section 7: Experimental Protocols Overview
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While specific experimental protocols for the safety assessment of Daminozide-d4 are not

publicly available, the toxicological data presented in Section 2 are typically derived from

standardized tests conducted under Good Laboratory Practice (GLP). These include:

Acute Oral Toxicity (LD50): This study, often following OECD Guideline 420, 423, or 425,

involves administering the substance to fasted animals (commonly rats) in a single dose. The

animals are observed for a set period (e.g., 14 days) for signs of toxicity and mortality. The

LD50, the dose that is lethal to 50% of the test population, is then calculated.

Acute Dermal Toxicity (LD50): Following guidelines such as OECD Guideline 402, the

substance is applied to the shaved skin of an animal (often rabbits or rats) for 24 hours. The

animals are observed for toxic effects and mortality to determine the dermal LD50.

Skin Irritation/Corrosion: Based on protocols like OECD Guideline 404, a small amount of the

substance is applied to the skin of a test animal (usually a rabbit). The site is observed for

signs of erythema (redness) and edema (swelling) over a period of time to assess the level

of irritation.

Eye Irritation/Corrosion: This test, often following OECD Guideline 405, involves applying the

substance to one eye of an animal (typically a rabbit). The eye is then examined for effects

on the cornea, iris, and conjunctiva to determine the irritation potential.

Section 8: Visualizations
The following diagrams illustrate key safety workflows and decision-making processes for

handling Daminozide-d4.
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Start: Prepare for Handling Daminozide-d4

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Area
(Fume Hood)

Weigh and Handle Compound

Accidental Spill?

Follow Spill Cleanup Protocol

Yes

Continue Experiment

No

Decontaminate Work Area

Dispose of Waste Properly

Remove and Dispose of PPE

Wash Hands Thoroughly

End

Click to download full resolution via product page

Caption: General Laboratory Workflow for Handling Daminozide-d4.
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Exposure Event Occurs

Route of Exposure?

Skin Contact

Skin

Eye Contact

Eye

Inhalation

Inhalation

Ingestion

Ingestion

Wash with soap and water.
Remove contaminated clothing.

Flush with water for 15 mins.
Remove contact lenses.

Move to fresh air.
Provide artificial respiration if needed.

Rinse mouth with water.
Do NOT induce vomiting.

Seek Medical Attention

Click to download full resolution via product page

Caption: First-Aid Decision Tree for Daminozide-d4 Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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